Cas no 1181645-75-9 (2-Chloro-α-(1-methylethyl)benzeneacetic Acid)

• Product Name: 2-Chloro-α-(1-methylethyl)benzeneacetic Acid
• CAS No: 1181645-75-9
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 5057182
• PubChem ID: 12873599
• Update Time: 2024-11-04

2-Chloro-α-(1-methylethyl)benzeneacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-3-methylbutanoic acid
• Benzeneacetic acid, 2-chloro-alpha-(1-methylethyl)-
• AKOS011682084
• EN300-1138433
• A-(1-methylethyl)-
• F83461
• 2-(2-chlorophenyl)-3-methylbutanoicacid
• SCHEMBL1895295
• 1181645-75-9
• Benzeneacetic acid, 2-chloro-
• CS-0273486
• 2-Chloro-α-(1-methylethyl)benzeneacetic Acid

• Inchi： 1S/C11H13ClO2/c1-7(2)10(11(13)14)8-5-3-4-6-9(8)12/h3-7,10H,1-2H3,(H,13,14)
• InChI Key： VZSDHLBHYZVXQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes